N-[2-(4-morpholinyl)phenyl]-2-[(5-nitro-2-pyridinyl)thio]acetamide

• IUPAC Name: N-(2-morpholin-4-ylphenyl)-2-(5-nitropyridin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C17H18N4O4S/c22-16(12-26-17-6-5-13(11-18-17)21(23)24)19-14-3-1-2-4-15(14)20-7-9-25-10-8-20/h1-6,11H,7-10,12H2,(H,19,22)
• InChI Key: QUHLNLVHAMNEMY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=CC=C2NC(=O)CSC3=NC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H18N4O4S
• Molecular Weight: 374.4 g/mol

Description

N-[2-(4-morpholinyl)phenyl]-2-[(5-nitro-2-pyridinyl)thio]acetamide is a chemical compound that has gained significant attention in the field of scientific research. It is a potent inhibitor of a specific protein kinase, which makes it an attractive candidate for various applications.

Mechanism of Action

The mechanism of action of N-[2-(4-morpholinyl)phenyl]-2-[(5-nitro-2-pyridinyl)thio]acetamide involves the inhibition of a specific protein kinase called glycogen synthase kinase 3β (GSK-3β). GSK-3β is involved in various cellular processes such as glycogen metabolism, gene expression, and cell survival. Inhibition of GSK-3β by N-[2-(4-morpholinyl)phenyl]-2-[(5-nitro-2-pyridinyl)thio]acetamide leads to the modulation of various cellular processes, which makes it an attractive candidate for various applications.
Biochemical and Physiological Effects:
N-[2-(4-morpholinyl)phenyl]-2-[(5-nitro-2-pyridinyl)thio]acetamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, induce apoptosis in cancer cells, and reduce inflammation. It has also been shown to have neuroprotective effects, which makes it an attractive candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-[2-(4-morpholinyl)phenyl]-2-[(5-nitro-2-pyridinyl)thio]acetamide has several advantages for lab experiments. It is a potent inhibitor of GSK-3β, which makes it an attractive candidate for various applications. It has also been shown to have low toxicity, which makes it safe for use in lab experiments. However, its solubility in water is limited, which makes it difficult to use in aqueous solutions.

Future Directions

There are several future directions for the research on N-[2-(4-morpholinyl)phenyl]-2-[(5-nitro-2-pyridinyl)thio]acetamide. One direction is to study its potential applications in the treatment of various diseases such as cancer, neurodegenerative diseases, and inflammation. Another direction is to study its mechanism of action in more detail to better understand its effects on cellular processes. Additionally, there is a need to develop more efficient synthesis methods to improve its availability for scientific research.
Conclusion:
N-[2-(4-morpholinyl)phenyl]-2-[(5-nitro-2-pyridinyl)thio]acetamide is a potent inhibitor of GSK-3β, which makes it an attractive candidate for various applications in scientific research. It has been shown to have several biochemical and physiological effects, including the inhibition of cancer cell proliferation, induction of apoptosis in cancer cells, and reduction of inflammation. Although it has several advantages for lab experiments, its limited solubility in water makes it difficult to use in aqueous solutions. There are several future directions for research on N-[2-(4-morpholinyl)phenyl]-2-[(5-nitro-2-pyridinyl)thio]acetamide, including its potential applications in the treatment of various diseases, its mechanism of action, and the development of more efficient synthesis methods.

Scientific Research Applications

N-[2-(4-morpholinyl)phenyl]-2-[(5-nitro-2-pyridinyl)thio]acetamide has been extensively studied for its potential applications in scientific research. It is a potent inhibitor of a specific protein kinase, which makes it an attractive candidate for various applications such as cancer research, neurodegenerative diseases, and inflammation.